Cas no 1186309-52-3 (Diethyl 2-(5-fluoropyridin-2-yl)malonate)

• Product Name: Diethyl 2-(5-fluoropyridin-2-yl)malonate
• CAS No: 1186309-52-3
• MF: C₁₂H₁₄FNO₄
• MW: 255.242267131805
• CID: 2146201
• Update Time: 2023-08-04

Diethyl 2-(5-fluoropyridin-2-yl)malonate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-(5-fluoropyridin-2-yl)malonate
• Diethyl 2-(5-fluoropyridin-2-yl)malonate

• Inchi： 1S/C12H14FNO4/c1-3-17-11(15)10(12(16)18-4-2)9-6-5-8(13)7-14-9/h5-7,10H,3-4H2,1-2H3
• InChI Key： GBVPBDKUJLHBOQ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C(C(=O)OCC)C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 280
• Topological Polar Surface Area: 65.5